Methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether

• Molecular Formula: C21H19N3OS2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 9-(4-methoxyphenyl)-15-methylsulfanyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12,14-hexaene
• InChI: InChI=1S/C21H19N3OS2/c1-25-13-9-7-12(8-10-13)16-14-5-3-4-6-15(14)24-20-17(16)18-19(27-20)21(26-2)23-11-22-18/h7-11H,3-6H2,1-2H3
• InChI Key: VDQFRMIWPHNUIQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C3C4=C(C(=NC=N4)SC)SC3=NC5=C2CCCC5

Description

Methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether is not fully understood. However, it is believed that this compound interacts with specific proteins and enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, reduces inflammation, and inhibits the replication of viruses. In vivo studies have shown that this compound has anti-tumor activity, reduces pain and inflammation, and improves cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether in lab experiments include its unique structure, potential applications in various fields, and its ability to interact with specific proteins and enzymes in the body. The limitations of using this compound in lab experiments include its complex synthesis method, the need for small quantities, and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research and development of methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether. These include:
1. Further investigation of the mechanism of action of this compound to better understand its biochemical and physiological effects.
2. Development of new synthetic methods to increase the yield and reduce the complexity of the synthesis process.
3. Exploration of the potential applications of this compound in other fields such as material science and nanotechnology.
4. Development of new drugs based on the structure of this compound for the treatment of various diseases.
5. Investigation of the potential side effects and toxicity of this compound to ensure its safety for human use.
Conclusion:
Methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether is a complex chemical compound that has shown promising results in various fields such as medicinal chemistry, drug discovery, and material science. Its unique structure and potential applications make it an exciting area of research for the future. However, further investigation is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether involves a multi-step process that includes the reaction of various chemical intermediates. The exact method of synthesis is beyond the scope of this paper, but it is noteworthy that this compound is synthesized in small quantities due to its complex structure.

Scientific Research Applications

Methyl 4-[4-(methylsulfanyl)-7,8,9,10-tetrahydropyrimido[4',5':4,5]thieno[2,3-b]quinolin-11-yl]phenyl ether has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, anti-inflammatory agent, and anti-viral agent. In drug discovery, it has been used as a lead compound for the development of new drugs. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.